Cas no 2418662-29-8 (3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine)

• Product Name: 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine
• CAS No: 2418662-29-8
• MF: C₁₂H₁₅FN₂O₅S
• MW: 318.321305513382
• CID: 5359682
• PubChem ID: 154881410
• Update Time: 2025-05-20

3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine Chemical and Physical Properties

Names and Identifiers

• Z4262412067
• 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine
• 5-[methyl(3-methyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H15FN2O5S/c1-12(3-4-19-8-12)15(2)11(16)9-5-10(7-14-6-9)20-21(13,17)18/h5-7H,3-4,8H2,1-2H3
• InChI Key： OUXIAMIQMMSKGI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)C1(C)COCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2

Additional information on 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine

3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine (CAS No. 2418662-29-8): An Overview

3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine (CAS No. 2418662-29-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine includes a pyridine ring, a fluorosulfonyloxy group, and a carbamoyl moiety attached to a 3-methyloxolan-3-yl group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the fluorosulfonyloxy group in 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine is particularly noteworthy, as it can influence the compound's binding affinity to target proteins and its overall biological activity.

In terms of synthetic chemistry, the preparation of 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine involves several steps, including the synthesis of the key intermediates and their subsequent coupling reactions. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The biological evaluation of 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine has shown promising results in various assays. For instance, it has demonstrated potent inhibitory activity against specific enzymes and receptors, which are implicated in several diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. These findings suggest that this compound could serve as a lead molecule for the development of new drugs targeting these diseases.

In addition to its potential therapeutic applications, 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine has also been studied for its use in chemical biology research. Its unique structure allows it to act as a probe for investigating protein-protein interactions and signaling pathways, providing valuable insights into cellular processes.

The safety profile of 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine is another critical aspect that has been evaluated. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-Fluorosulfonyloxy-5-[methyl-(3-methyloxolan-3-yl)carbamoyl]pyridine (CAS No. 2418662-29-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide more insights into its potential uses and mechanisms of action.